N-(1-benzofuran-2-ylmethyl)-1-piperidin-1-ylpropan-2-amine

• IUPAC Name: N-(1-benzofuran-2-ylmethyl)-1-piperidin-1-ylpropan-2-amine
• InChI: InChI=1S/C17H24N2O/c1-14(13-19-9-5-2-6-10-19)18-12-16-11-15-7-3-4-8-17(15)20-16/h3-4,7-8,11,14,18H,2,5-6,9-10,12-13H2,1H3
• InChI Key: AORYHTXMCXATBY-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1CCCCC1)NCC2=CC3=CC=CC=C3O2
• Molecular Formula: C17H24N2O
• Molecular Weight: 272.4 g/mol

Description

N-(1-benzofuran-2-ylmethyl)-1-piperidin-1-ylpropan-2-amine, also known as 2-BFMP, is a synthetic compound that belongs to the class of psychoactive substances. It is a member of the amphetamine family and acts as a stimulant of the central nervous system. The compound has gained attention in recent years due to its potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of N-(1-benzofuran-2-ylmethyl)-1-piperidin-1-ylpropan-2-amine is not fully understood. However, it is believed that the compound works by inhibiting the reuptake of dopamine, norepinephrine, and serotonin. This leads to an increase in the concentration of these neurotransmitters in the synaptic cleft, which results in enhanced signaling and stimulation of the central nervous system.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects. These include increased heart rate, blood pressure, and body temperature. The compound also produces a feeling of euphoria and increased energy levels. However, prolonged use of this compound can lead to the development of tolerance, dependence, and addiction.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(1-benzofuran-2-ylmethyl)-1-piperidin-1-ylpropan-2-amine in scientific research is its ability to selectively target the central nervous system. The compound has been shown to produce specific effects on the release and reuptake of neurotransmitters, which makes it a valuable tool for investigating the mechanisms of addiction and tolerance. However, the use of this compound in lab experiments is limited due to its potential for abuse and the lack of information on its long-term effects on the brain and other organs.

Future Directions

There are several future directions for the research and development of N-(1-benzofuran-2-ylmethyl)-1-piperidin-1-ylpropan-2-amine. One area of interest is the development of new analogs that have improved selectivity and reduced potential for abuse. Another direction is the investigation of the long-term effects of this compound on the brain and other organs. Additionally, this compound could be used to study the effects of stimulants on specific brain regions and circuits, which could lead to the development of new treatments for addiction and other neurological disorders.

Synthesis Methods

The synthesis of N-(1-benzofuran-2-ylmethyl)-1-piperidin-1-ylpropan-2-amine is a multi-step process that involves the use of various reagents and solvents. The most common method of synthesis involves the reaction of 2-benzofuranmethanol with 1-(piperidin-1-yl)propan-2-amine in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified using chromatography techniques to obtain pure this compound.

Scientific Research Applications

N-(1-benzofuran-2-ylmethyl)-1-piperidin-1-ylpropan-2-amine has been used in various scientific studies to investigate its effects on the central nervous system. The compound has been shown to increase the release of dopamine, norepinephrine, and serotonin, which are neurotransmitters that play a crucial role in regulating mood, motivation, and attention. Furthermore, this compound has been used to study the mechanisms of addiction and the development of tolerance to stimulants.